Cas no 1805667-00-8 (2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride
• CAS No: 1805667-00-8
• MF: C₉H₆ClF₂NO₂S
• MW: 265.66424703598
• CID: 5001174
• Update Time: 2025-08-04

2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO2S/c1-5-2-6(9(11)12)7(4-13)8(3-5)16(10,14)15/h2-3,9H,1H3
• InChI Key： USVZPMXTMWVHAE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C(F)F)C=1C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride

Introduction to 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride (CAS No. 1805667-00-8)

2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805667-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility as intermediates in the synthesis of various biologically active molecules. The presence of both cyano and difluoromethyl substituents in its molecular structure endows it with unique chemical properties that make it particularly valuable in synthetic chemistry.

The structural features of 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride include a benzene ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a methyl group at the 5-position. Additionally, the sulfonyl chloride functionality at the 1-position enhances its reactivity, making it an excellent electrophile for nucleophilic substitution reactions. This combination of substituents not only influences its electronic properties but also its interaction with biological targets, which is crucial for drug discovery applications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, is known to increase lipophilicity and reduce metabolic clearance, making it a desirable feature in medicinal chemistry. The cyano group contributes to the compound's overall reactivity and can be further functionalized to introduce additional pharmacophores. The methyl group at the 5-position provides steric bulk and can influence the orientation of other substituents on the benzene ring.

The synthesis of 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the halogenation of a methyl-substituted benzene derivative followed by sulfonylation and subsequent introduction of the cyano and difluoromethyl groups. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

One of the most compelling applications of 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride is in the development of novel pharmaceutical agents. Sulfonyl chlorides are well-established intermediates in drug synthesis due to their ability to react with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity allows for the rapid construction of complex molecular architectures that mimic natural products or target specific biological pathways.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride into kinase inhibitor molecules, researchers can fine-tune binding interactions with target proteins, leading to improved efficacy and selectivity. The fluorinated aromatic core enhances binding affinity through π-stacking interactions and hydrophobic effects, while the sulfonyl chloride moiety provides a site for further derivatization.

Another area where 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride has shown promise is in the development of agrochemicals. Fluorinated compounds often exhibit enhanced pest resistance and environmental stability, making them valuable for crop protection. Researchers have explored its use in synthesizing novel herbicides and fungicides by leveraging its reactivity to introduce various functional groups that modulate biological activity.

The impact of fluorine atoms on electronic properties is another key consideration when designing molecules like 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride. Fluorine's high electronegativity can influence nearby functional groups through hyperconjugation and induction effects, altering reaction pathways and product distributions. This tunability makes fluorinated compounds particularly useful in medicinal chemistry where subtle changes in structure can significantly impact biological activity.

In conclusion, 2-Cyano-3-difluoromethyl-5-methylbenzenesulfonyl chloride (CAS No. 1805667-00-8) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—comprising a benzene ring substituted with cyano, difluoromethyl, methyl groups, and a sulfonyl chloride moiety—make it an invaluable tool for synthetic chemists seeking to develop novel biologically active molecules. The growing body of research highlighting its utility underscores its importance as a building block in modern drug discovery efforts.